N-(4-methylphenyl)-2-[2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[2-(5-propyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• InChI: InChI=1S/C22H22N4O2/c1-3-6-21-24-25-22(28-21)19-13-16-7-4-5-8-18(16)26(19)14-20(27)23-17-11-9-15(2)10-12-17/h4-5,7-13H,3,6,14H2,1-2H3,(H,23,27)
• InChI Key: KLKAXPYAHJYTNQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

N-(4-methylphenyl)-2-[2-(5-propyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide is a chemical compound that has been extensively researched for its potential use in scientific research applications. This compound is commonly referred to as MPPI and has shown promising results in various experiments.

Mechanism of Action

The mechanism of action of MPPI is not fully understood. However, it has been suggested that MPPI exerts its biological effects through the modulation of various signaling pathways in the body. MPPI has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
MPPI has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and neuronal damage in various experimental models. MPPI has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPPI in lab experiments is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. MPPI has also shown promise as a tool for studying the mechanisms of inflammation and oxidative stress in the body. However, one limitation of MPPI is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on MPPI. One area of interest is the development of new synthetic methods for MPPI that are more efficient and cost-effective. Another area of research is the investigation of the potential therapeutic applications of MPPI in the treatment of other diseases, such as cancer and diabetes. Additionally, further studies are needed to fully understand the mechanism of action of MPPI and its effects on various signaling pathways in the body.
Conclusion:
In conclusion, MPPI is a chemical compound that has shown promising results in various scientific research applications. Its anti-inflammatory, antioxidant, and neuroprotective properties make it a potential therapeutic agent for the treatment of neurodegenerative diseases. However, further research is needed to fully understand its mechanism of action and potential applications in other areas of medicine.

Scientific Research Applications

MPPI has been extensively studied for its potential use in scientific research applications. It has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. MPPI has also shown potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.